Cas no 3760-11-0 (2-Nonenoic acid)

• Product Name: 2-Nonenoic acid
• CAS No: 3760-11-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00014020
• CID: 84854
• PubChem ID: 87573763
• Update Time: 2025-06-13

2-Nonenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nonenoic acid
• trans-2-Nonenoic acid
• 2-Nonenylic acid
• non-2-enoic acid
• nonenoic acid
• Nonylenic acid
• RARECHEM AL BK 0165
• UNII-93232CN67V
• alpha-Nonenoic acid
• (E)-2-NONENOICACID
• UNII-S720RNV6ZF
• trans-non-2-enoic acid
• 14812-03-4
• .alpha.-Nonenoic acid
• EINECS 249-885-7
• C9:1n-7
• 29830-11-3
• 2-NONENOICACID
• AKOS006230171
• 93232CN67V
• CS-0185697
• S720RNV6ZF
• SCHEMBL415229
• 2-Nonenoic acid, (2E)-
• NS00120035
• FEMA NO. 3954
• HY-W127468
• SCHEMBL289330
• LMFA01030443
• NSC 32357
• Q27271549
• CHEBI:143910
• (2E)-non-2-enoic acid
• AS-44377
• A11728
• 3760-11-0
• (E)-Non-2-enoic acid
• MFCD00014020
• 2-NONENOIC ACID, TRANS-
• 3E-nonenoic acid
• Non-2-enoic acid, (E)-
• (E)-2-nonenoic acid
• (E)-2-NONENOIC ACID [FHFI]
• EINECS 223-171-5
• (2E)-2-Nonenoic acid
• 2E-nonenoic acid
• N0426
• 2-Nonenoic acid, (E)-

• MDL： MFCD00014020
• Inchi： 1S/C9H16O2/c1-2-3-4-5-6-7-8-9(10)11/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： ADLXTJMPCFOTOO-UHFFFAOYSA-N
• SMILES： OC(C=CCCCCCC)=O
• BRN： 1721634

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: Orange liquid
• Density: 0.93
• Melting Point: -9°C (estimate)
• Boiling Point: 181°C/60mmHg(lit.)
• Flash Point: 130-132°C/2mm
• Refractive Index: 1.4620
• PSA: 37.30000
• LogP: 2.59760
• Solubility: Slightly soluble in water and acidic

2-Nonenoic acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-Nonenoic acid

Recent Advances in the Study of 2-Nonenoic Acid (CAS 3760-11-0): A Comprehensive Research Brief

2-Nonenoic acid (CAS 3760-11-0), an unsaturated fatty acid with a nine-carbon chain and a double bond at the second position, has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities. This compound, known for its distinctive chemical properties and potential biological activities, is being explored for various applications, including antimicrobial agents, flavor and fragrance components, and potential therapeutic uses. The following research brief synthesizes the latest findings on 2-Nonenoic acid, focusing on its synthesis, biological activities, and emerging applications in the pharmaceutical and chemical industries.

Recent studies have highlighted the antimicrobial properties of 2-Nonenoic acid, particularly against Gram-positive bacteria and certain fungal strains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Nonenoic acid exhibit potent inhibitory effects against Staphylococcus aureus and Candida albicans, suggesting its potential as a lead compound for developing novel antimicrobial agents. The mechanism of action appears to involve disruption of microbial cell membranes, leading to leakage of cellular contents and eventual cell death. These findings open new avenues for combating antibiotic-resistant pathogens, a pressing global health challenge.

In the realm of synthetic chemistry, advancements have been made in the efficient production of 2-Nonenoic acid. A team of researchers from the University of Tokyo recently reported a novel catalytic method for the selective synthesis of 2-Nonenoic acid from renewable resources, achieving a yield of over 85% with minimal byproducts. This green chemistry approach not only enhances the sustainability of 2-Nonenoic acid production but also reduces costs, making it more accessible for industrial applications. The study, published in ACS Sustainable Chemistry & Engineering, underscores the importance of developing environmentally friendly synthetic routes for valuable chemical intermediates.

Beyond its antimicrobial properties, 2-Nonenoic acid has shown promise in cancer research. Preliminary in vitro studies indicate that certain analogs of 2-Nonenoic acid can induce apoptosis in cancer cell lines, particularly those derived from breast and colon cancers. Researchers hypothesize that these effects may be mediated through the modulation of key signaling pathways involved in cell proliferation and survival. While these findings are still in the early stages, they suggest a potential role for 2-Nonenoic acid derivatives in oncology drug development, warranting further investigation.

The flavor and fragrance industry continues to explore 2-Nonenoic acid for its unique organoleptic properties. Recent sensory evaluations have confirmed its contribution to the characteristic aroma of certain fruits and fermented products. Moreover, its stability under various processing conditions makes it an attractive ingredient for food and cosmetic applications. Industry reports indicate a growing demand for 2-Nonenoic acid as a natural flavor enhancer, driven by consumer preferences for clean-label products.

In conclusion, 2-Nonenoic acid (CAS 3760-11-0) represents a versatile compound with diverse applications across multiple sectors. The latest research underscores its potential as an antimicrobial agent, a sustainable chemical intermediate, and a candidate for therapeutic development. Future studies should focus on elucidating its mechanisms of action, optimizing its production processes, and exploring its safety profile for various applications. As the scientific community continues to unravel the potential of this intriguing molecule, 2-Nonenoic acid is poised to play an increasingly important role in chemical, biological, and pharmaceutical innovations.